TCO-Tetrazine Click Orthogonality
The TCO-PEG3-Glu-Val-Cit-PABC-MMAF module relies on methyltetrazine–TCO cycloaddition, which proceeds with a measured second-order rate constant of k₂ = 820 M⁻¹s⁻¹ under the dual-conjugation conditions used for ADC assembly [1]. This reaction is mutually orthogonal to the azide–DBCO cycloaddition (SPAAC) used for the complementary DBCO-PEG3-Glu-Val-Cit-PABC-MMAE module; both reactions proceed quantitatively in a one-pot, sequential manner without detectable cross-conjugation products [1]. In contrast, the strain-promoted azide-alkyne cycloaddition (SPAAC) that would be required for a DBCO-only strategy exhibits rate constants in the range of k = 10⁻² to 10⁻¹ M⁻¹s⁻¹, which is approximately 4–5 orders of magnitude slower than the TCO-tetrazine ligation (k = 1 to 10⁶ M⁻¹s⁻¹ for representative tetrazine-TCO pairs) .
| Evidence Dimension | Bimolecular reaction rate constant (k) for bioorthogonal click ligation |
|---|---|
| Target Compound Data | k₂ = 820 M⁻¹s⁻¹ (methyltetrazine–TCO, as used in dual-drug ADC assembly) |
| Comparator Or Baseline | DBCO-azide (SPAAC): k ≈ 10⁻² to 10⁻¹ M⁻¹s⁻¹; benchmark TCO-tetrazine: k = 1 to 10⁶ M⁻¹s⁻¹ |
| Quantified Difference | TCO-tetrazine rate is approximately 800- to 10⁷-fold faster than DBCO-azide SPAAC |
| Conditions | One-pot dual-click conjugation on anti-HER2 trastuzumab N297A mutant in aqueous buffer, pH 7.4; sequential addition of TCO-MMAF and DBCO-MMAE modules |
Why This Matters
The kinetic superiority and orthogonality of the TCO handle are prerequisite to constructing defined-ratio dual-drug ADCs; a DBCO-only approach would produce stochastic mixtures and cross-reactive products, precluding precise DAR control.
- [1] Yamazaki CM, Yamaguchi A, Anami Y, et al. Antibody-drug conjugates with dual payloads for combating breast tumor heterogeneity and drug resistance. Nature Communications. 2021;12:3528. View Source
